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Compound of Interest

Compound Name:
4-Hydroxymethylpiperidine

hydrochloride

CAS No.: 90748-01-9

Cat. No.: B3021614 Get Quote

Executive Summary & Strategic Context
4-Hydroxymethylpiperidine hydrochloride (CAS: 90748-01-9), also known as 4-

piperidinemethanol hydrochloride, is a critical pharmacophore in medicinal chemistry. It serves

as a bifunctional building block—offering both a secondary amine and a primary alcohol—

essential for synthesizing analgesics, neuroactive agents, and kinase inhibitors.

While often perceived as a standard reagent, its hygroscopic nature and irritant profile present

specific challenges in high-precision drug development. Improper handling not only

compromises operator safety but can introduce stoichiometric errors due to water absorption,

leading to failed couplings or impurity formation in downstream synthesis. This guide

synthesizes field-proven safety protocols with physicochemical insights to ensure both

personnel protection and data integrity.

Physicochemical Identity & Hazard Profiling[1][2]
The hydrochloride salt form improves stability compared to the free base (4-

piperidinemethanol), but it retains significant irritation potential.

Table 1: Physicochemical & Hazard Data
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Property Specification / Data

Chemical Name 4-Hydroxymethylpiperidine hydrochloride

CAS Number 90748-01-9

Molecular Formula C₆H₁₃NO[1][2][3][4][5][6] · HCl

Molecular Weight 151.63 g/mol

Appearance White to off-white crystalline powder

Melting Point 119–129 °C

Solubility
Highly soluble in water, methanol; sparingly

soluble in non-polar solvents.

Stability

Hygroscopic. Stable under recommended

storage (2-8°C), but absorbs atmospheric

moisture.

GHS Classification
Warning.[7][8] Skin Irrit. 2 (H315), Eye Irrit.[9]

2A (H319), STOT SE 3 (H335).

Critical Insight: The hygroscopicity of this salt is the primary variable affecting experimental

reproducibility. A 2% water uptake by weight can shift the molar equivalence in sensitive

acylation or alkylation reactions, leading to incomplete conversion.

Risk Assessment & Engineering Controls
Effective safety is a hierarchy. Reliance on PPE alone is a failure of protocol. The primary

defense against 4-Hydroxymethylpiperidine hydrochloride is containment and moisture

control.

Diagram 1: Risk Assessment & Control Logic
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This decision tree illustrates the hierarchy of controls required before initiating work.

Start: Task Assessment

Identify Hazard:
Irritant Dust & Hygroscopic

Quantity > 10g?

Engineering Control:
Standard Fume Hood

No

Engineering Control:
Powder Containment Hood

(HEPA Filtered)

Yes

Environmental Control:
Relative Humidity < 40%

PPE Selection:
Nitrile Gloves + Safety Glasses

Proceed to Operation

Click to download full resolution via product page

Caption: Operational logic flow for determining engineering controls based on quantity and

hazard profile.

Personal Protective Equipment (PPE) Matrix
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For this compound, the risk of skin absorption is lower than the free base, but contact

dermatitis and mucous membrane irritation remain risks.

Table 2: Required PPE by Activity
Activity

Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory

Weighing (<1g)
Nitrile (0.11mm,

min)

Safety Glasses

w/ Side Shields

Standard Lab

Coat

Fume hood

sufficient

Bulk Handling

(>10g)

Double Nitrile or

Neoprene

Chemical

Goggles

Lab Coat +

Tyvek Sleeves

N95 (if outside

hood)

Solution Prep
Nitrile (Splash

protection)
Safety Glasses

Standard Lab

Coat

Fume hood

sufficient

Spill Cleanup
Nitrile (Double

gloved)

Chemical

Goggles

Chemical

Resistant Apron
P100 Respirator

Operational Handling Protocols
Protocol A: Precision Weighing (Hygroscopic
Management)
Objective: To weigh the compound without water uptake affecting stoichiometry.

Preparation:

Equip a static-free spatula.

Ensure the balance is located within a draft-shielded enclosure or a low-turbulence fume

hood.

Pre-dry: If the container has been opened previously without a desiccator, dry the reagent

in a vacuum oven at 40°C for 4 hours prior to use.

Transfer:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minimize the "lid-off" time. Open the container only when the weighing boat is tared and

ready.

Why: The HCl salt will rapidly form clumping aggregates in humid air (>50% RH), making

accurate transfer difficult and altering the mass.

Dissolution:

Add the solvent (e.g., Methanol, DMF) to the weighing vessel immediately after weighing

to lock in the mass.

Note: The dissolution is slightly endothermic; ensure complete solubilization before adding

reagents like TEA or DIPEA, which will liberate the free base in situ.

Protocol B: Reaction Setup (In Situ Free Basing)
Objective: Safe conversion to the reactive amine species.

Setup: Clamp the reaction vessel securely in the fume hood.

Addition: Dissolve 4-Hydroxymethylpiperidine HCl in the reaction solvent.

Neutralization: Add the organic base (e.g., Triethylamine) dropwise.

Observation: You may observe the precipitation of Triethylamine hydrochloride (white

solid). This confirms the liberation of the 4-hydroxymethylpiperidine free base.

Safety: This step is not highly exothermic, but ensure stirring is adequate to prevent

localized concentration hotspots.

Emergency Response & Waste Management
In the event of exposure, the speed of response dictates the severity of the injury. The HCl salt

forms hydrochloric acid upon contact with moisture in the eyes or respiratory tract.

Diagram 2: Emergency Response Logic
This workflow dictates the immediate actions required upon exposure.[6][8][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2272306&productDescription=4-HYDROXYPIPERIDINE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-piperidinemethanol-pd1810101004.html
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event Identify Route

Eye Contact

Skin Contact

Inhalation

Flush 15 mins
(Eye Wash Station)

Wash Soap/Water
Remove Clothing

Move to Fresh Air
Support Breathing

Seek Medical
Attention (SDS)

Click to download full resolution via product page

Caption: Immediate response protocols for different exposure routes.

Disposal Procedures[1][6][7][8][9][11]
Solid Waste: Dispose of contaminated solids (gloves, weighing boats) in the "Hazardous

Solid Waste" bin.

Liquid Waste: Aqueous streams containing this compound should be adjusted to pH 6-8

before disposal into the "Aqueous Basic/Neutral" waste stream. Organic streams go to

"Halogenated" or "Non-Halogenated" solvent waste as appropriate.

Do not dispose of down the drain; the compound has potential aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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